Cas no 2411236-63-8 (tert-butyl 4-(methoxymethyl)-4-(prop-2-enamido)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(methoxymethyl)-4-(prop-2-enamido)methylpiperidine-1-carboxylate
• CAS No: 2411236-63-8
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• CID: 5414322
• PubChem ID: 146106031
• Update Time: 2025-06-08

tert-butyl 4-(methoxymethyl)-4-(prop-2-enamido)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(methoxymethyl)-4-[(prop-2-enamido)methyl]piperidine-1-carboxylate
• Z3024763914
• 2411236-63-8
• Tert-butyl 4-(methoxymethyl)-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate
• EN300-26575270
• 1,1-Dimethylethyl 4-(methoxymethyl)-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate
• tert-butyl 4-(methoxymethyl)-4-(prop-2-enamido)methylpiperidine-1-carboxylate

• Inchi： 1S/C16H28N2O4/c1-6-13(19)17-11-16(12-21-5)7-9-18(10-8-16)14(20)22-15(2,3)4/h6H,1,7-12H2,2-5H3,(H,17,19)
• InChI Key： YXMUTTMBZSKFMZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(COC)(CNC(=O)C=C)CC1

Computed Properties

• Exact Mass: 312.20490738g/mol
• Monoisotopic Mass: 312.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.045±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.7±31.0 °C(Predicted)
• pka: 14.81±0.46(Predicted)

Additional information on tert-butyl 4-(methoxymethyl)-4-(prop-2-enamido)methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(methoxymethyl)-4-(prop-2-enamido)methylpiperidine-1-carboxylate (CAS No. 2411236-63-8)

The compound tert-butyl 4-(methoxymethyl)-4-(prop-2-enamido)methylpiperidine-1-carboxylate (CAS No. 2411236-63-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine core modified with methoxymethyl and prop-2-enamido functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing attention on tert-butyl 4-(methoxymethyl)-4-(prop-2-enamido)methylpiperidine-1-carboxylate is its role in structure-activity relationship (SAR) studies. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, while the methoxymethyl moiety offers solubility advantages. These features align with current trends in green chemistry, where researchers prioritize compounds with improved biodegradability and reduced environmental impact. The compound’s CAS No. 2411236-63-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

In the context of drug delivery systems, this compound’s piperidine scaffold is noteworthy. Piperidine derivatives are widely explored for their bioavailability and blood-brain barrier (BBB) permeability, making them ideal candidates for neuropharmacology applications. Recent studies highlight its potential in designing small-molecule inhibitors targeting neurodegenerative diseases, a hot topic in precision medicine. The inclusion of the prop-2-enamido group further allows for click chemistry modifications, a technique gaining traction in bioconjugation and proteomics.

From a synthetic perspective, tert-butyl 4-(methoxymethyl)-4-(prop-2-enamido)methylpiperidine-1-carboxylate exemplifies modern heterocyclic chemistry innovations. Its synthesis often involves multistep organic reactions, including amidation and carboxylation, which are critical for achieving high purity. Laboratories focusing on high-throughput screening (HTS) value this compound for its compatibility with automated synthesis platforms, a trend driven by the demand for accelerated drug discovery.

The compound’s applications extend to material science, where its methoxymethyl group contributes to polymer flexibility. This aligns with searches for sustainable materials and biodegradable polymers, topics frequently queried in AI-driven research tools. Additionally, its CAS No. 2411236-63-8 is often cross-referenced in patents related to advanced coatings and adhesives, underscoring its industrial utility.

In summary, tert-butyl 4-(methoxymethyl)-4-(prop-2-enamido)methylpiperidine-1-carboxylate represents a multifaceted compound bridging pharmaceutical innovation and material engineering. Its structural attributes and functional groups cater to cutting-edge research demands, from CNS drug design to eco-friendly materials. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in interdisciplinary chemistry.